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Compound of Interest

Compound Name: UNC-2170

Cat. No.: B10770148 Get Quote

Welcome to the technical support center for UNC-2170. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common solubility

challenges encountered during experiments with UNC-2170 and its hydrochloride salt. Below

you will find frequently asked questions, detailed troubleshooting guides, and experimental

protocols to ensure successful preparation and application of UNC-2170 in your research.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving UNC-2170 and UNC-2170
Hydrochloride?

A1: Both UNC-2170 and its hydrochloride salt have distinct solubility profiles. For UNC-2170
Hydrochloride, it is soluble in DMSO at 40 mg/mL and in water at 50 mg/mL.[1][2][3] The

maleate salt of UNC2170 is soluble in DMF and DMSO at 30 mg/ml, and to a lesser extent in

Ethanol and PBS (pH 7.2) at 1 mg/ml.[4] For in vitro studies, preparing a stock solution in

DMSO is a common practice. For instance, a 15 mM stock of UNC-2170 Hydrochloride can be

made by reconstituting 5 mg of the powder in 0.95 mL of DMSO.[1][2]

Q2: I'm observing precipitation when preparing my UNC-2170 solution. What should I do?

A2: Precipitation can occur, especially when preparing solutions for in vivo studies or when

diluting a DMSO stock into aqueous buffers. If you observe precipitation or phase separation,

gentle heating and/or sonication can be used to aid dissolution.[5] It is also recommended to

prepare aqueous solutions fresh on the day of use.
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Q3: What are the storage recommendations for UNC-2170 solutions?

A3: Lyophilized UNC-2170 Hydrochloride should be stored at -20°C and is stable for 24

months.[1][2] Once dissolved, the solution should be stored at -20°C and used within 3 months

to maintain potency.[1][2] For stock solutions in DMSO, storage at -80°C for up to 6 months is

also recommended.[5] It is advisable to aliquot the solution to avoid multiple freeze-thaw

cycles.[1][2]

Q4: Are there established formulations for in vivo animal studies?

A4: Yes, several protocols are available for preparing UNC-2170 for in vivo administration.

These typically involve the use of co-solvents to achieve a clear solution. Common formulations

include combinations of DMSO, PEG300, Tween-80, and saline, or DMSO with SBE-β-CD in

saline, or DMSO in corn oil.[5] These formulations can achieve a concentration of at least 2.5

mg/mL.[5]

Solubility Data
The following tables summarize the solubility of UNC-2170 and its different salt forms in various

solvents.

Table 1: Solubility of UNC-2170 and its Salts

Compound Form Solvent Solubility

UNC-2170 Methanol 125 mg/mL (Needs ultrasonic)

UNC-2170 DMSO 10 mM

UNC-2170 Hydrochloride DMSO 40 mg/mL

UNC-2170 Hydrochloride Water 50 mg/mL

UNC2170 (maleate) DMF 30 mg/mL

UNC2170 (maleate) DMSO 30 mg/mL

UNC2170 (maleate) Ethanol 1 mg/mL

UNC2170 (maleate) PBS (pH 7.2) 1 mg/mL
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Table 2: In Vivo Formulation Solubility

Formulation Components Achieved Concentration

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 2.5 mg/mL

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 2.5 mg/mL

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 15 mM Stock Solution of UNC-2170 Hydrochloride in DMSO

Start with 5 mg of lyophilized UNC-2170 Hydrochloride powder.[1][2]

Add 0.95 mL of DMSO to the powder.[1][2]

Vortex the solution until the powder is completely dissolved.

Store the stock solution at -20°C or -80°C in aliquots.

Protocol 2: Preparation of an In Vivo Formulation with PEG300 and Tween-80

This protocol is for preparing a 1 mL working solution.

Prepare a 25 mg/mL stock solution of UNC-2170 in DMSO.

Take 100 µL of the DMSO stock solution and add it to 400 µL of PEG300.[5]

Mix the solution thoroughly.

Add 50 µL of Tween-80 to the mixture and mix again until uniform.[5]

Add 450 µL of saline to bring the final volume to 1 mL.[5]

Ensure the final solution is clear before use. If precipitation occurs, gentle heating or

sonication may be applied.[5]
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Visual Guides
Troubleshooting Workflow for UNC-2170 Solubility Issues

Troubleshooting UNC-2170 Solubility

Start: Need to dissolve UNC-2170

What is the intended application?

In Vitro Experiment

Cell-based assays

In Vivo Experiment

Animal studies

Prepare a stock solution in DMSO

Use a co-solvent formulation (e.g., PEG300, Tween-80)

Is there precipitation upon dilution in aqueous buffer?

Use sonication or gentle heating to redissolve

Yes

Solution is clear and ready for use

No

Precipitation persists. Re-evaluate solvent or concentration.
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Click to download full resolution via product page

Caption: A flowchart to guide researchers in resolving common solubility issues with UNC-
2170.

Signaling Pathway of UNC-2170 Action

UNC-2170 is an inhibitor of p53-binding protein 1 (53BP1), which plays a key role in the DNA

Damage Response (DDR) pathway.[1][2][5] Specifically, it is involved in the non-homologous

end joining (NHEJ) repair of double-strand DNA breaks.[1][2] UNC-2170 binds to the tandem

tudor domain of 53BP1, preventing its recruitment to sites of DNA damage.[1][6]
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UNC-2170 Mechanism of Action
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Caption: The signaling pathway illustrating how UNC-2170 inhibits 53BP1 function in DNA

repair.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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